(Z)-2-(2,3-dimethoxybenzylidene)-6-methoxybenzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-6-methoxy-1-benzofuran-3-one
• InChI: InChI=1S/C18H16O5/c1-20-12-7-8-13-15(10-12)23-16(17(13)19)9-11-5-4-6-14(21-2)18(11)22-3/h4-10H,1-3H3/b16-9-
• InChI Key: OUMOBJRRKBCLOK-SXGWCWSVSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CC3=C(C(=CC=C3)OC)OC)O2
• Isomeric SMILES: COC1=CC2=C(C=C1)C(=O)/C(=C/C3=C(C(=CC=C3)OC)OC)/O2
• Molecular Formula: C18H16O5
• Molecular Weight: 312.3 g/mol

Description

“(Z)-2-(2,3-dimethoxybenzylidene)-6-methoxybenzofuran-3(2H)-one” is an organic compound. The crystal structure of this compound has been studied and published.

Molecular Structure Analysis

The crystal structure of this compound is monoclinic, with a = 13.531 (6) Å, b = 8.390 (3) Å, c = 14.288 (5) Å, β = 95.322 (15)°, V = 1615.1 (11) Å^3, Z = 4. The molecular structure is C21H16O4.

Scientific Research Applications

Environmental Impact and Behavior of Similar Compounds

Studies on parabens, which share functional group similarities with the target compound, indicate their widespread use as preservatives and their presence in aquatic environments. These compounds, known for their endocrine-disrupting properties, have been extensively studied to understand their fate, behavior, and transformation in water bodies. For example, Haman et al. (2015) reviewed the occurrence, fate, and behavior of parabens in aquatic environments, emphasizing the need for further studies on their halogenated by-products and toxicity (Haman, Dauchy, Rosin, & Munoz, 2015).

Synthetic Chemistry and Biological Activity

The synthesis of complex molecules like 2-guanidinobenzazoles, which are related in complexity and potential biological activity to the target compound, showcases the importance of innovative synthetic routes in medicinal chemistry. Rosales-Hernández et al. (2022) highlighted the synthetic approaches to 2-guanidinobenzazoles, underscoring their potential therapeutic applications and the chemical strategies used to access these compounds (Rosales-Hernández, Mendieta-Wejebe, Tamay-Cach, & Cruz, 2022).

Antioxidant Activity Assessment

Antioxidant activity is a critical area of research for compounds with potential health benefits. Munteanu and Apetrei (2021) reviewed analytical methods used in determining antioxidant activity, providing a foundation for assessing the antioxidative potential of new compounds (Munteanu & Apetrei, 2021).

Applications in Pollution Treatment

The enzymatic treatment of pollutants, as discussed by Husain and Husain (2007), reflects the potential of using complex organic molecules in environmental remediation processes. Their review on the application of redox mediators in the treatment of organic pollutants by using oxidoreductive enzymes highlights the versatility and efficiency of enzymatic treatments (Husain & Husain, 2007).